Cas no 2229693-82-5 (4-(1-methyl-1H-1,3-benzodiazol-5-yl)but-3-en-2-amine)

• Product Name: 4-(1-methyl-1H-1,3-benzodiazol-5-yl)but-3-en-2-amine
• CAS No: 2229693-82-5
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 5976420
• PubChem ID: 165705729
• Update Time: 2025-07-10

4-(1-methyl-1H-1,3-benzodiazol-5-yl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(1-methyl-1H-1,3-benzodiazol-5-yl)but-3-en-2-amine
• 2229693-82-5
• EN300-1782954

• Inchi： 1S/C12H15N3/c1-9(13)3-4-10-5-6-12-11(7-10)14-8-15(12)2/h3-9H,13H2,1-2H3/b4-3+
• InChI Key： FSXMTNJVUBBPFS-ONEGZZNKSA-N
• SMILES： N1(C)C=NC2C=C(/C=C/C(C)N)C=CC1=2

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.8Ų

Additional information on 4-(1-methyl-1H-1,3-benzodiazol-5-yl)but-3-en-2-amine

Introduction to 4-(1-methyl-1H-1,3-benzodiazol-5-yl)but-3-en-2-amine (CAS No. 2229693-82-5)

4-(1-methyl-1H-1,3-benzodiazol-5-yl)but-3-en-2-amine, with the CAS number 2229693-82-5, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazepines, which are widely known for their diverse pharmacological properties, including anxiolytic, sedative, and muscle relaxant effects. The unique structural features of 4-(1-methyl-1H-1,3-benzodiazol-5-yl)but-3-en-2-amine make it a promising candidate for various therapeutic applications.

The chemical structure of 4-(1-methyl-1H-1,3-benzodiazol-5-yl)but-3-en-2-amine consists of a benzodiazepine ring system fused to a butenylamine moiety. The presence of the methyl group at the 1-position of the benzodiazepine ring and the butenylamine side chain imparts unique chemical and biological properties to this compound. These structural elements contribute to its potential as a ligand for various receptors and enzymes, making it an interesting target for drug discovery and development.

Recent studies have explored the pharmacological profile of 4-(1-methyl-1H-1,3-benzodiazol-5-yl)but-3-en-2-amine. One notable area of research is its interaction with GABA receptors, which are central to the anxiolytic and sedative effects of benzodiazepines. Preliminary in vitro studies have shown that 4-(1-methyl-1H-1,3-benzodiazol-5-yl)but-3-en-2-amine exhibits high affinity for GABA_A receptors, suggesting its potential as a novel anxiolytic agent. Additionally, its selectivity for specific subtypes of GABA_A receptors may offer a more targeted therapeutic approach with fewer side effects compared to traditional benzodiazepines.

In addition to its anxiolytic properties, 4-(1-methyl-1H-1,3-benzodiazol-5-yl)but-3-en-2-amine has been investigated for its potential in treating neurological disorders. Preclinical studies have demonstrated that this compound can modulate neurotransmitter systems involved in conditions such as epilepsy and neuropathic pain. For instance, it has been shown to reduce seizure activity in animal models of epilepsy, indicating its potential as an anticonvulsant agent. Furthermore, its ability to alleviate neuropathic pain in preclinical models suggests that it may have applications in pain management.

The pharmacokinetic properties of 4-(1-methyl-1H-1,3-benzodiazol-5-y l)but - 3 - en - 2 - amine have also been studied to assess its suitability for clinical use. Initial findings suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and exhibits good bioavailability. Its metabolism primarily occurs via hepatic pathways, and it is eliminated from the body through renal excretion. These pharmacokinetic characteristics support its potential as an orally administered therapeutic agent.

Safety and toxicity profiles are crucial considerations in drug development. Preclinical toxicology studies have indicated that 4-(1-methyl - 1H - 1 , 3 - benz odiazo l - 5 - yl )b ut - 3 - en - 2 - amine is generally well-tolerated at therapeutic doses. However, like other benzodiazepines, it may cause sedation and dizziness at higher concentrations. Long-term safety studies are ongoing to evaluate any potential chronic effects or interactions with other medications.

The therapeutic potential of 4-(1-methyl - 1H - 1 , 3 - benz odiazo l - 5 - yl )b ut - 3 - en - 2 - amine extends beyond traditional benzodiazepine applications. Recent research has explored its role in neuroprotection and neuroregeneration. Studies have shown that this compound can protect neurons from oxidative stress and promote neurogenesis in vitro and in vivo. These findings suggest that it may have applications in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In conclusion, 4-(1-methyl - 1H - 1 , 3 - benz odiazo l - 5 - yl )b ut - 3 - en - 2 - amine (CAS No. 2229693 - 82 - 5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and pharmacological properties make it a valuable candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. Ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatments in various medical conditions.